Specioside B

• Molecular Formula: C23H24O10
• Molecular Weight: 460.4 g/mol
• InChI: InChI=1S/C23H24O10/c24-10-18-20(28)21(29)22(30)23(33-18)31-14-6-3-12-7-16(26)15(9-19(27)32-17(12)8-14)11-1-4-13(25)5-2-11/h1-6,8-9,16,18,20-26,28-30H,7,10H2/b15-9-
• InChIKey: BFKUDGRBSUJNLA-DHDCSXOGSA-N

Specioside B: Identity and Procurement Baseline

Specioside B (CAS: 126589-95-5), a naturally occurring iridoid glycoside , is a phenolic compound that can be isolated from the stem bark of *Stereospermum acuminatissimum* K. Schum. . With a molecular weight of 460.43 g/mol, it is available from multiple specialty chemical vendors for research use .

Certified reference standard for benzoxocin-2-one glucoside quantification

Structurally confirmed 9-O-β-D-glucopyranoside regioisomer

Supports chromatographic method development and plant extract authentication

Specioside B: Generic Substitution Pitfalls

A critical barrier to the scientific and industrial use of Specioside B is the complete absence of published, quantitative bioactivity data. While structurally related iridoids like specioside (CAS: 72514-90-0) have documented antioxidant [1], anti-inflammatory [2], and longevity-promoting effects, no such evidence exists for Specioside B. Therefore, any substitution of specioside or other in-class compounds with Specioside B is currently unsupported and represents a significant research risk. Its selection must be based on specific, undocumented hypotheses regarding its unique structure, and procurement decisions should be made with this information gap in mind.

Iridoid specioside confusion

The iridoid glycoside 'specioside' (CAS 72514-90-0) has a distinct cyclopentan[c]pyran scaffold; reported Nrf2 or DPPH activities may not transfer to the benzoxocin class.

Regioisomer mismatch (Specioside A)

Specioside A carries glucose at C-5 instead of C-9, altering hydrogen-bond networks and transporter recognition profiles; assay outcomes may shift.

Aglycone substitution (Specionin)

The aglycone lacks the glucose moiety, resulting in higher lipophilicity and different membrane permeability; cellular assay results may not be comparable.

• [1] Garzón-Castaño SC, Jiménez-González FJ, Veloza LA, Sepúlveda-Arias JC. Activation of the Keap1-Nrf2 pathway by specioside and the n-butanol extract from the inner bark of Tabebuia rosea (Bertol) DC. F1000Res. 2020;9:1262. doi:10.12688/f1000research.26901.3. View Source
• [2] Cassemiro NS, et al. New derivatives of the iridoid specioside from fungal biotransformation. Appl Microbiol Biotechnol. 2021;105(20):7731-7741. doi:10.1007/s00253-021-11504-7. View Source

Specioside B Comparative Evidence

Regioisomeric Glycosylation (C-9 vs. C-5)

Specioside B can be reliably identified and procured based on its unique molecular structure and physicochemical properties, distinguishing it from other compounds. Its purity, typically >=98% as determined by HPLC, ensures suitability for use as an analytical reference standard .

Regioisomeric Glycosylation

Head-to-head

Glucosyl at C-9 vs C-5

Positional isomerism alters hydrogen-bonding and molecular recognition

NMR-confirmed connectivity; sugar presentation critical for target binding

Evidence Dimension	Purity (HPLC)
Target Compound Data	>=98%
Comparator Or Baseline	Standard research-grade purity threshold
Quantified Difference	Not applicable (qualitative threshold)
Conditions	HPLC (High-Performance Liquid Chromatography)

Why This Matters

Confirmed high purity is essential for reliable analytical and in vitro research, ensuring results are attributable to the compound itself.

ADMET Divergence: OATP Transporter Inhibition

Specioside B (C23H24O10, MW 460.43 g/mol) is a distinct chemical entity from the more widely researched 'specioside' (also known as 6-O-(E)-p-Coumaroylcatalpol; C24H28O12, MW 508.50 g/mol) . This fundamental difference in molecular formula and weight confirms that Specioside B is not a synonym or derivative of the better-studied analog and cannot be used interchangeably.

ADMET Divergence

Cross-study comparable

OATP1B1/1B3 inhibitor predicted for Specioside A; data not deposited for Specioside B

OATP inhibition status may shift with regioisomer topology

Computational prediction; experimental validation needed

Evidence Dimension	Molecular Formula & Weight
Target Compound Data	C23H24O10 / 460.43 g/mol
Comparator Or Baseline	Specioside (6-O-(E)-p-Coumaroylcatalpol) / C24H28O12 / 508.50 g/mol
Quantified Difference	Difference of CH4O2 (approx. 48 g/mol)
Conditions	Structural analysis

Why This Matters

This structural distinction is critical for chemoinformatics, ensuring that database searches and procurement orders are for the correct, and far less characterized, compound.

Scaffold Class: Benzoxocin vs. Iridoid

No peer-reviewed studies reporting quantitative biological activity for Specioside B were found. In contrast, its structural analog, specioside, has documented antioxidant activity. For instance, specioside demonstrated an ORAC value of 45.42 ± 6.93 μmol TE/L at 2 µg/mL, and a DPPH radical scavenging activity of 22.43 ± 6.38% inhibition at 2 µg/mL, which was significantly higher than the control (α-Lipoic acid) [1].

Scaffold Class

Class-level inference

Benzoxocin vs iridoid scaffold; MW 460.4 vs 508.5

Scaffold mismatch; iridoid literature not applicable to Specioside B

Different biosynthetic origin and molecular formula

Evidence Dimension	Antioxidant Activity (ORAC & DPPH)
Target Compound Data	No data available
Comparator Or Baseline	Specioside / ORAC: 45.42 ± 6.93 μmol TE/L at 2 µg/mL; DPPH: 22.43 ± 6.38% inhibition at 2 µg/mL
Quantified Difference	Not calculable
Conditions	Oxygen Radical Absorbance Capacity (ORAC) and DPPH radical scavenging assays

Why This Matters

This absence of data means Specioside B cannot be selected based on a known, measurable biological function. Its use is restricted to exploratory research where its activity is the subject of investigation.

• [1] Garzón-Castaño SC, Jiménez-González FJ, Veloza LA, Sepúlveda-Arias JC. Activation of the Keap1-Nrf2 pathway by specioside and the n-butanol extract from the inner bark of Tabebuia rosea (Bertol) DC. F1000Res. 2020;9:1262. Table 1. doi:10.12688/f1000research.26901.3. View Source

Specioside B Research Applications

Reference Standard for Quantification

Given its defined structure and availability at high purity (≥98% by HPLC) , the most immediate and justifiable application for Specioside B is as a certified reference standard for analytical chemistry and natural product isolation research. It is suitable for use in method development and validation for HPLC or LC-MS to identify and quantify the presence of Specioside B in complex plant extracts, particularly from *Stereospermum acuminatissimum* .

Regioisomer-Specific Pharmacological Screening

The complete lack of published bioactivity data for Specioside B defines its primary research use: a blank slate for de novo pharmacological investigation. Researchers can procure the compound for primary screening against any biological target of interest, such as kinases, GPCRs, or in phenotypic assays for anti-inflammatory or anti-cancer potential. This is a high-risk, high-reward scenario where any discovered activity would constitute novel, publishable data .

Benzoxocin Scaffold Library for SAR Studies

The distinct molecular structure of Specioside B offers a unique scaffold for medicinal chemistry or semi-synthetic derivatization . While no such studies exist for Specioside B, analogous work has been done with 'specioside', which yielded 19 novel analogs through fungal biotransformation [1]. Specioside B could similarly be explored as a starting material to generate novel compounds with potentially improved or novel biological properties.

Application

Selection Property

Validation Focus

Reference standard for quantification

Certified high-purity reference standard with defined regioisomer

Chromatographic resolution from regioisomer; retention-time matching

Regioisomer-specific pharmacological screening

Structurally defined 9-O-glucoside regioisomer

Positional effects on target binding or glucose-transporter interaction

Benzoxocin scaffold library for SAR

2H-1-benzoxocin-2-one core with defined substitution pattern

Systematic SAR across glycosylation and methylation variants

Biosynthetic pathway studies (polyketide)

Polyketide-derived lactone, distinct from terpenoid iridoids

Isotope-labeled precursor tracking; pathway intermediate identification

• [1] Cassemiro NS, et al. New derivatives of the iridoid specioside from fungal biotransformation. Appl Microbiol Biotechnol. 2021;105(20):7731-7741. doi:10.1007/s00253-021-11504-7. View Source